N-(4-Chloro-3-hydroxymethyl-benzyl)-propionamide
Cat. No. B8343310
M. Wt: 227.69 g/mol
InChI Key: JTJHWVIXUWNPQE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07968720B2
Procedure details
MnO2 (5.61 g, 65.7 mmol) was added to a sol. of N-(4-chloro-3-hydroxymethyl-benzyl)-propionamide (2.99 g, 13.1 mmol) in CH3CN (255 mL) at rt. The mixture was stirred for 3 h at rt, and MnO2 (2.24 g, 26.2 mmol) was added again. The mixture was stirred for 1 h at rt, and the mixture was filtered through celite. The filtrate was evaporated under reduced pressure, and the residue was dried under high vacuum to yield the crude title compound (2.74 g, 93%) that was used further without purification. LC-MS: tR=0.76 min; ES+: 267.27.
Quantity
2.99 g
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
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[Cl:1][C:2]1[CH:13]=[CH:12][C:5]([CH2:6][NH:7][C:8](=[O:11])[CH2:9][CH3:10])=[CH:4][C:3]=1[CH2:14][OH:15]>CC#N.O=[Mn]=O>[Cl:1][C:2]1[CH:13]=[CH:12][C:5]([CH2:6][NH:7][C:8](=[O:11])[CH2:9][CH3:10])=[CH:4][C:3]=1[CH:14]=[O:15]
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Inputs
Step One
|
Name
|
|
|
Quantity
|
2.99 g
|
|
Type
|
reactant
|
|
Smiles
|
ClC1=C(C=C(CNC(CC)=O)C=C1)CO
|
|
Name
|
|
|
Quantity
|
255 mL
|
|
Type
|
solvent
|
|
Smiles
|
CC#N
|
|
Name
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|
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Quantity
|
5.61 g
|
|
Type
|
catalyst
|
|
Smiles
|
O=[Mn]=O
|
Step Two
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Name
|
|
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Quantity
|
2.24 g
|
|
Type
|
catalyst
|
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Smiles
|
O=[Mn]=O
|
Conditions
Temperature
|
Control Type
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AMBIENT
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
The mixture was stirred for 3 h at rt
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
STIRRING
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Type
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STIRRING
|
|
Details
|
The mixture was stirred for 1 h at rt
|
|
Duration
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1 h
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FILTRATION
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Type
|
FILTRATION
|
|
Details
|
the mixture was filtered through celite
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The filtrate was evaporated under reduced pressure
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the residue was dried under high vacuum
|
Outcomes
Product
Details
Reaction Time |
3 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
ClC1=C(C=C(CNC(CC)=O)C=C1)C=O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.74 g | |
| YIELD: PERCENTYIELD | 93% | |
| YIELD: CALCULATEDPERCENTYIELD | 92.7% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
